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Compound of Interest

Compound Name: 3-Chloro-2-nitrotoluene

Cat. No.: B1582514

An In-depth Technical Guide to 3-Chloro-2-nitrotoluene: Properties, Synthesis, and
Applications

Authored by a Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 3-Chloro-2-nitrotoluene,
a pivotal chemical intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyes.
This document details its chemical and physical properties, established synthesis protocols,
key applications with a focus on drug development, and essential safety and handling
guidelines. The information presented herein is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis, offering both
foundational knowledge and practical insights.

Chemical Identity and Core Properties

3-Chloro-2-nitrotoluene, also known by its IUPAC name 1-chloro-3-methyl-2-nitrobenzene, is
a substituted aromatic compound.[1] Its unique molecular structure, featuring chloro, nitro, and
methyl groups on a benzene ring, makes it a versatile precursor in various organic syntheses.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Source
Molecular Formula C7HeCINO:2 [1112]
Molecular Weight 171.58 g/mol [1]
CAS Number 5367-26-0 [1112][3]
EC Number 226-354-8 [1]
1-chloro-3-methyl-2-
IUPAC Name _ [1]
nitrobenzene
3-Chloro-2-nitrotoluene,
Synonyms [1103114]

Toluene, 3-chloro-2-nitro-

Table 2: Physicochemical Properties

Property Value Source
Pale yellow clear liquid or

Appearance ) [41[5]
White to Yellow powder/lump

Melting Point 22-23°C [4]

N ) 251.9 °C at 760 mmHg; 80 °C

Boiling Point [4][5]
at 2 mmHg

Density 1.324 g/cm3 [4]

Flash Point 106.2 °C [4]

Refractive Index 1.54 [5]

Storage

Room temperature,
recommended <15°C in a cool,
dark place under an inert gas.

Air sensitive.

Molecular Structure

The arrangement of the chloro, nitro, and methyl groups on the toluene backbone dictates the

reactivity and synthetic utility of 3-Chloro-2-nitrotoluene.
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Caption: Molecular structure of 3-Chloro-2-nitrotoluene (C7HsCINO2).

Synthesis and Manufacturing Protocols

The synthesis of 3-Chloro-2-nitrotoluene is critical for its availability as a raw material.
Several synthetic routes have been developed, with the choice of method often depending on
factors like starting material availability, desired yield, and purity.

Protocol 1: Synthesis from 2,6-Dichloronitrobenzene

This method involves a multi-step process starting from 2,6-dichloronitrobenzene.[6] The
rationale behind this pathway is to introduce the methyl group through a series of reactions that
ultimately replace one of the chlorine atoms.

Experimental Workflow:

Reaction in DMF
2,6-Dichloronitrobenzene + with KaCO> 2-cyano-2-(3-Chloro-2-nitrophenyl) Hydrolysis and Decarboxylation e ) Decarboxylation e
Cyanide & tert-butyl acetate tertbutyl acetate (HCI and Acetic Acid) 3-chloro-2-nitrophenylacetic acid (K2CO3, DMF) 3-Chloro-2-nitrotoluene

- Diazotization ) Reaction with .
G-Chloro-z-tolmdlnH (H2S04, NaNO>) Cuprocuprisulfite & NaNO2 3-Chloro-2-nitrotoluene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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